Cas no 2169191-04-0 (7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid)

• Product name: 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid
• CAS No: 2169191-04-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6339570
• PubChem ID: 165518000

7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid
• EN300-1277834
• 2169191-04-0

• Inchi： 1S/C11H10N2O3/c1-6-5-8(11(14)15)7-3-4-9(16-2)13-10(7)12-6/h3-5H,1-2H3,(H,14,15)
• InChI Key： OIZNZYGDWYZLGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(N=1)=NC(C)=CC=2C(=O)O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3Ų
• XLogP3: 1.7

Additional information on 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid

Comprehensive Overview of 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 2169191-04-0)

7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 2169191-04-0) is a specialized organic compound belonging to the naphthyridine family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure characterized by a methoxy group at the 7-position and a methyl group at the 2-position, which significantly influence its chemical reactivity and biological activity. Researchers and industries are increasingly interested in this compound due to its potential as a building block for drug discovery and its role in synthesizing novel bioactive molecules.

The growing demand for naphthyridine derivatives in medicinal chemistry has propelled the study of 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid. Recent trends in drug development highlight the importance of such intermediates in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. The compound’s carboxylic acid moiety offers versatility for further functionalization, making it a valuable candidate for structure-activity relationship (SAR) studies. Additionally, its potential applications in fluorescence probes and metal-organic frameworks (MOFs) have attracted attention in materials science.

From a synthetic perspective, 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid is typically prepared through multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like HPLC purification and NMR spectroscopy ensure high purity and accurate characterization, which are critical for research and industrial applications. Environmental and regulatory considerations also play a role in its production, with a focus on green chemistry principles to minimize waste and energy consumption.

In the context of user queries, common search terms related to this compound include "naphthyridine synthesis," "7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid uses," and "CAS 2169191-04-0 suppliers." These reflect the compound’s relevance in both academic and commercial sectors. Furthermore, discussions on platforms like ResearchGate and PubMed often explore its potential in cancer research and infectious disease treatment, aligning with current scientific priorities.

To summarize, 7-methoxy-2-methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 2169191-04-0) represents a promising compound with multifaceted applications. Its structural features and functional groups make it a key player in modern chemistry, particularly in the development of therapeutic agents and advanced materials. As research progresses, this compound is likely to gain further prominence in solving real-world scientific and industrial challenges.